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Compound of Interest

Compound Name: Iriflophenone-3-C-beta-flucoside

Cat. No.: B190445 Get Quote

Essential Safety and Handling Guide for
Iriflophenone-3-C-beta-glucoside
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of Iriflophenone-3-C-beta-glucoside.

This document provides critical safety and logistical information for the laboratory use of

Iriflophenone-3-C-beta-glucoside (CAS No. 104669-02-5). Adherence to these guidelines is

essential for ensuring personal safety and maintaining a compliant laboratory environment.

Hazard Identification and Classification
Iriflophenone-3-C-beta-glucoside is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. Based on the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), this compound presents the

following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]
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Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1][2]

Signal Word: Warning[1][2]

Hazard Pictograms:

alt text

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Iriflophenone-3-C-beta-

glucoside to minimize exposure risk. The following table summarizes the required PPE.

Area of Protection Required PPE Specifications and Rationale

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder form to prevent

inhalation of dust particles,

which can cause respiratory

irritation.[1] Use in a well-

ventilated area or under a

fume hood.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

To prevent skin contact and

subsequent irritation.[2]

Inspect gloves for tears or

holes before each use.

Eye Protection
Safety glasses with side

shields or goggles

To protect against dust

particles and splashes that can

cause serious eye irritation.[1]

[2]

Skin and Body Protection Laboratory coat
To prevent contamination of

personal clothing.
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Proper handling and storage procedures are critical to maintaining the integrity of

Iriflophenone-3-C-beta-glucoside and ensuring a safe laboratory environment.

Handling:

Avoid generating dust when working with the solid form.[1]

Use in a well-ventilated area, preferably within a chemical fume hood.[1]

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents.[2]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of

Iriflophenone-3-C-beta-glucoside in a laboratory setting.
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Safe Handling Workflow for Iriflophenone-3-C-beta-glucoside.
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The disposal of Iriflophenone-3-C-beta-glucoside and its containers must be conducted in

accordance with local, state, and federal regulations. Improper disposal can pose a significant

environmental risk.

Waste Identification and Segregation:

Identify: All waste containing Iriflophenone-3-C-beta-glucoside, including contaminated

labware and PPE, must be treated as hazardous waste.

Segregate: Do not mix this waste with other waste streams. Keep it in a designated, sealed,

and properly labeled container.

Disposal Procedure:

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: If dissolved in a solvent, collect in a compatible, labeled waste container. Do

not dispose of it down the drain.

Empty Containers: Triple-rinse empty containers with an appropriate solvent. The rinsate

must be collected and disposed of as hazardous waste.[2] After triple-rinsing, the container

may be disposed of as non-hazardous waste, but it is best practice to deface the label.

All chemical waste must be disposed of through a licensed hazardous waste disposal service.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from experiments involving Iriflophenone-3-C-beta-glucoside.
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Disposal Decision Workflow for Laboratory Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling
Iriflophenone-3-C-beta-flucoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190445#personal-protective-equipment-for-handling-
iriflophenone-3-c-beta-flucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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